1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-amine

• IUPAC Name: 5,6-dimethyl-1-propan-2-ylbenzimidazol-4-amine
• InChI: InChI=1S/C12H17N3/c1-7(2)15-6-14-12-10(15)5-8(3)9(4)11(12)13/h5-7H,13H2,1-4H3
• InChI Key: JSDJDEZOUUPUON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1C)N)N=CN2C(C)C
• Molecular Formula: C12H17N3
• Molecular Weight: 203.28 g/mol

Description

“1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-amine” is a chemical compound with the molecular formula C12H17N3 and a molecular weight of 203.289. It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Molecular Structure Analysis

Imidazole, the core structure of “1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-amine”, contains two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of the two nitrogen atoms, it shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

“1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-amine” is a solid compound. Further physical and chemical properties are not specified in the available literature.

Scientific Research Applications

Catalysis in Organic Synthesis

1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-amine and related compounds find applications in catalysis within organic synthesis. The CuI/L5 (N,N'-dimethylethylenediamine) catalyst system, for example, has been proven efficient for the amination of arylhalides with guanidines. This system facilitates the one-step synthesis of 1-H-2-amino-benzimidazoles through tandem aminations of 1,2-dihaloarenes, which is applicable for the preparation of 1-H or 1-substituted 2-aryl- or 2-alkyl-benzimidazoles, showcasing the compound's utility in creating complex organic molecules (Xiaohu Deng, Heather M. McAllister, N. Mani, 2009).

Thermally Latent Catalysts

Compounds derived from 1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-amine show promise as thermally latent catalysts for polymerization processes. A specific derivative, 1,1-dimethyl-1-(2-hydroxypropyl)amine benzoylformimide (BFI), synthesized from benzoylformic acid methyl ester, demonstrates thermal rearrangement above 80°C through the Curtius rearrangement mechanism, proving its efficacy as a thermal latent base catalyst for anionically polymerizable/curable systems (M. Kirino, I. Tomita, 2010).

Future Directions

The future directions for research on “1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-amine” and other imidazole derivatives are likely to focus on further exploring their broad range of chemical and biological properties. This could include the development of new drugs to overcome current public health problems, such as antimicrobial resistance.

Mechanism of Action

Target of Action

It is known that imidazole and benzimidazole derivatives have a broad range of biological activities . They are the core of many natural products such as histidine, purine, histamine, and DNA-based structures . Therefore, the compound might interact with various biological targets.

Mode of Action

Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . The compound’s interaction with its targets could lead to changes in cellular processes, resulting in these effects.

Biochemical Pathways

These could include pathways related to inflammation, tumor growth, bacterial and viral replication, and more .

Result of Action

Given the wide range of biological activities associated with imidazole derivatives, the compound could potentially have various effects at the molecular and cellular level .